Cas no 1858200-61-9 (1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol)

• Product Name: 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol
• CAS No: 1858200-61-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6370258
• PubChem ID: 130907507
• Update Time: 2025-10-29

1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1858200-61-9
• 1-{7-oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol
• EN300-1755451
• 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol

• Inchi： 1S/C9H14O2/c1-2-8(10)7-5-6-3-4-9(7)11-6/h2,6-10H,1,3-5H2
• InChI Key： ORPNSFPHOCRJOE-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C=C)O)C2

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol

Recent Advances in the Study of 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol (CAS: 1858200-61-9)

The compound 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol (CAS: 1858200-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic ether derivative, characterized by its oxabicyclo[2.2.1]heptane core and propenol side chain, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have focused on its synthesis, mechanistic insights, and applications in targeting specific biological pathways.

One of the key areas of research involves the synthetic optimization of 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This advancement addresses previous challenges in stereoselective synthesis, which were critical for its application in chiral drug development. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potential as a modulator of inflammatory pathways. Research published in ACS Chemical Biology (2024) revealed that 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol selectively inhibits the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophage models. These findings suggest its utility in developing novel anti-inflammatory agents, particularly for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational docking studies have explored the molecular interactions between 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol and its putative protein targets. A 2024 preprint on bioRxiv utilized molecular dynamics simulations to identify binding affinities with cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes implicated in inflammation and pain. The results indicated a dual inhibitory mechanism, positioning the compound as a potential multi-target therapeutic agent.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol. Recent pharmacokinetic studies in rodent models reported moderate oral bioavailability (∼40%), necessitating further structural modifications to enhance absorption and metabolic stability. Collaborative efforts between academic and industrial researchers are underway to address these limitations, as noted in a 2023 review in Drug Discovery Today.

In conclusion, 1-{7-Oxabicyclo[2.2.1]heptan-2-yl}prop-2-en-1-ol (CAS: 1858200-61-9) represents a compelling case study in bridging chemical synthesis and therapeutic innovation. Its multifaceted biological activities and synthetic accessibility underscore its potential as a scaffold for next-generation therapeutics. Future research directions may include expanded preclinical evaluations and the development of derivatives with improved drug-like properties.